Cas no 136765-37-2 (Morphinan-6-one,4,5-epoxy-3-hydroxy-17-(methyl-d3)-, (5a)-)

Morphinan-6-one,4,5-epoxy-3-hydroxy-17-(methyl-d3)-, (5a)- Properties

Names and Identifiers

• Morphinan-6-one,4,5-epoxy-3-hydroxy-17-(methyl-d3)-, (5a)-
• HYDROMORPHONE-D3
• Hydromorphone-d3 Hydrochloride
• Hydromorphone-D3 solution
• DTXSID001016149
• Hydromorphone-D3, 1mg/ml in Methanol
• Morphinan-6-one,4,5-epoxy-3-hydroxy-17-(methyl-d3)-,(5a)-
• 136765-37-2
• AKOS015910677
• Hydromorphone-D3, 0.1mg/ml in Methanol
• Hydromorphone-D3; Morphinan-6-one, 4,5-epoxy-3-hydroxy-17-(methyl-d3)-, (5?)-; (5?)-4,5-Epoxy-3-hydroxy-17-(methyl-d3)morphinan-6-one; Hydromorphone-17-(methyl-d3); N-(methyl-d3)-Dihydromorphinone
• Hydromorphone-D3 0.1 mg/ml in Methanol
• (4R,4aR,7aR,12bS)-9-hydroxy-3-(trideuteriomethyl)-1,2,4,4a,5,6,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinolin-7-one
• Hydromorphone-D3; Morphinan-6-one, 4,5-epoxy-3-hydroxy-17-(methyl-d3)-, (5a)-; (5a)-4,5-Epoxy-3-hydroxy-17-(methyl-d3)morphinan-6-one; Hydromorphone-17-(methyl-d3); N-(methyl-d3)-Dihydromorphinone
• +Expand

• InChIKey： WVLOADHCBXTIJK-HOSVTXOBSA-N
• Inchi： InChI=1S/C17H19NO3/c1-18-7-6-17-10-3-5-13(20)16(17)21-15-12(19)4-2-9(14(15)17)8-11(10)18/h2,4,10-11,16,19H,3,5-8H2,1H3/t10-,11+,16-,17-/m0/s1/i1D3
• SMILES： [2H]C(N1CC[C@]23[C@@H]4C(CC[C@H]2[C@H]1CC1=C3C(O4)=C(C=C1)O)=O)([2H])[2H]

Computed Properties

• Exact Mass: 288.15500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 288.15532371g/mol
• Heavy Atom Count: 21
• Complexity: 494
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• LogP: 1.56820
• PSA: 49.77000
• Flash Point: 11 °C